3-fluoro-N-(1-(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide

• IUPAC Name: 3-fluoro-N-[1-[1-(4-fluoro-3-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C22H21F2N5O2/c1-14-11-18(5-6-19(14)24)29-13-20(26-27-29)22(31)28-9-7-17(8-10-28)25-21(30)15-3-2-4-16(23)12-15/h2-6,11-13,17H,7-10H2,1H3,(H,25,30)
• InChI Key: HVLGAAZDMUZAEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC(=CC=C4)F)F
• Molecular Formula: C22H21F2N5O2
• Molecular Weight: 425.4 g/mol
• CAS No.: 1251608-39-5

Description

3-fluoro-N-(1-(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide is a useful research compound. Its molecular formula is C22H21F2N5O2 and its molecular weight is 425.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Disposition and Metabolism

One study focused on the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, which is relevant to compounds with similar structures. This research provides insights into how such compounds are metabolized and eliminated in the human body, primarily through feces, with a detailed analysis of the metabolic pathways involved (Renzulli et al., 2011).

Antineoplastic Applications

Another study detailed the metabolism of Flumatinib, a tyrosine kinase inhibitor used in treating chronic myelogenous leukemia. This research sheds light on the main metabolic pathways of such compounds, emphasizing their potential in developing treatments for various cancers (Gong et al., 2010).

Neuroimaging and Receptor Analysis

Research on fluorinated derivatives of WAY 100635 for neuroimaging applications highlights the potential of such compounds in studying brain receptors, specifically serotonin 1A receptors. These findings are crucial for understanding the distribution and dynamic changes in serotonin levels, with implications for diagnosing and researching neurological disorders (Lang et al., 1999).

Antiviral and Antimicrobial Activities

A study on urea and thiourea derivatives of piperazine doped with Febuxostat revealed promising antiviral and antimicrobial activities. Such research indicates the potential of these compounds in developing new treatments for viral and bacterial infections, showcasing the broad applicability of fluorinated benzamides in medicinal chemistry (Reddy et al., 2013).

Alzheimer's Disease Research

Another application involves using a selective serotonin 1A molecular imaging probe in studying Alzheimer's disease patients. This study provides valuable insights into the receptor densities in the living brains of patients, contributing to our understanding of Alzheimer's disease pathology and progression (Kepe et al., 2006).